Cas no 1256359-25-7 (1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 1256359-25-7
• MF: C₁₅H₂₇BN₂O₄
• MW: 310.196884393692
• MDL: MFCD16295107
• CID: 2193855
• PubChem ID: 53217146
• Update Time: 2025-06-07

1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Diethoxyethyl)pyrazole-4-boronic acid pinacol ester
• 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• Z2049998476
• DTXSID80682247
• BS-19904
• 1-(2,2-Diethoxyethyl)pyrazole-4-boronic acid, pinacol ester
• DB-362682
• STL583937
• AKOS015920746
• 1-(2,2-Diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• MFCD16295107
• 1256359-25-7
• CS-0176037
• EN300-232698
• XH0270
• 1-(2,2-diethoxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1H-Pyrazole, 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 827-673-0
• DTXCID50632996

• MDL： MFCD16295107
• Inchi： 1S/C15H27BN2O4/c1-7-19-13(20-8-2)11-18-10-12(9-17-18)16-21-14(3,4)15(5,6)22-16/h9-10,13H,7-8,11H2,1-6H3
• InChI Key： XOJUUYBIPJNLCT-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CC(OCC)OCC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 310.20600
• Monoisotopic Mass: 310.2063875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74000
• LogP: 1.58140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

Recent Advances in the Application of 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS: 1256359-25-7) in Chemical Biology and Drug Discovery

The compound 1-(2,2-diethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS: 1256359-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester-functionalized pyrazole derivative serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies have demonstrated its utility in the development of novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of potent fibroblast growth factor receptor (FGFR) inhibitors. The researchers utilized its boronate moiety to introduce diverse aromatic systems, resulting in compounds with nanomolar potency against FGFR1-4. Structural optimization using this scaffold led to improved selectivity profiles, addressing the challenge of off-target effects commonly observed with kinase inhibitors.

In parallel developments, the compound has shown promise in PET tracer development. Its boron center allows for efficient ¹⁸F-labeling via isotope exchange, making it valuable for imaging applications. A recent Nature Communications paper described its incorporation into a novel tracer for imaging tumor hypoxia, demonstrating excellent in vivo stability and tumor-to-background ratios in preclinical models.

The chemical stability of 1256359-25-7 under physiological conditions has been systematically investigated. Studies reveal that while the diethoxyethyl group provides sufficient protection against premature hydrolysis, the compound readily undergoes transmetalation in the presence of palladium catalysts. This property has been exploited in bioorthogonal chemistry approaches for targeted drug delivery systems.

From a safety perspective, recent toxicological assessments indicate favorable preliminary profiles. The compound exhibits minimal cytotoxicity in human hepatocyte assays (IC₅₀ > 100 μM) and shows no significant inhibition of major cytochrome P450 enzymes at relevant concentrations. These characteristics support its continued development as a pharmaceutical intermediate.

Looking forward, several research groups are exploring the compound's potential in PROTAC (proteolysis targeting chimera) design. Its ability to serve as a linker between target-binding warheads and E3 ligase recruiters may open new avenues in targeted protein degradation therapeutics. Current efforts focus on optimizing the diethoxyethyl spacer length to balance proteasome recruitment efficiency and cell permeability.